Cas no 1446355-48-1 ((3aR,6aR)-hexahydro-2H-furo[3,2-b]pyrrole hemioxalate)

• Product Name: (3aR,6aR)-hexahydro-2H-furo[3,2-b]pyrrole hemioxalate
• CAS No: 1446355-48-1
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 4786897
• Update Time: 2025-11-02

(3aR,6aR)-hexahydro-2H-furo[3,2-b]pyrrole hemioxalate Chemical and Physical Properties

Names and Identifiers

• (3aR,6aR)-hexahydro-2H-furo[3,2-b]pyrrole hemioxalate
• rac-(3aR,6aR)-hexahydro-2H-furo[3,2-b]pyrrole, cis

• Inchi： 1S/C6H11NO/c1-3-7-5-2-4-8-6(1)5/h5-7H,1-4H2/t5-,6-/m1/s1
• InChI Key： SSOZXXUSHMYCRH-PHDIDXHHSA-N
• SMILES： N1CC[C@@]2([H])OCC[C@@]12[H]

Additional information on (3aR,6aR)-hexahydro-2H-furo[3,2-b]pyrrole hemioxalate

Comprehensive Overview of (3aR,6aR)-hexahydro-2H-furo[3,2-b]pyrrole hemioxalate (CAS No. 1446355-48-1)

The compound (3aR,6aR)-hexahydro-2H-furo[3,2-b]pyrrole hemioxalate (CAS No. 1446355-48-1) is a specialized chiral molecule with significant potential in pharmaceutical and chemical research. Its unique structural features, including the fused furo[3,2-b]pyrrole ring system, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its stereochemical precision and compatibility with modern synthetic methodologies.

In recent years, the demand for chiral building blocks like (3aR,6aR)-hexahydro-2H-furo[3,2-b]pyrrole has surged, driven by the pharmaceutical industry's focus on enantioselective synthesis. The hemioxalate salt form enhances the compound's stability and solubility, addressing common challenges in formulation. This aligns with current trends in green chemistry and sustainable synthesis, as efficient salt formation reduces waste and improves yield.

The stereochemistry of 1446355-48-1 is critical for its applications. The (3aR,6aR) configuration ensures high enantiopurity, which is essential for developing targeted therapies with minimal side effects. This specificity resonates with the growing emphasis on personalized medicine and precision drug design. Researchers frequently search for "chiral intermediates for CNS drugs" or "stereoselective synthesis techniques," highlighting the relevance of this compound in cutting-edge research.

From a synthetic perspective, (3aR,6aR)-hexahydro-2H-furo[3,2-b]pyrrole hemioxalate offers versatility. Its furopyrrole core is a privileged scaffold in medicinal chemistry, often associated with bioactivity. The compound's compatibility with catalytic asymmetric hydrogenation and enzymatic resolution methods makes it a favorite among chemists exploring novel reaction pathways. These attributes are frequently discussed in forums on AI-driven drug discovery and machine learning in synthesis planning.

Analytical characterization of CAS No. 1446355-48-1 typically involves advanced techniques like HPLC chiral separation, X-ray crystallography, and NMR spectroscopy. These methods ensure the compound meets stringent quality standards, a priority for regulatory compliance in drug development. The rise of quality-by-design (QbD) principles in pharmaceuticals further underscores the importance of such rigorous analysis.

In conclusion, (3aR,6aR)-hexahydro-2H-furo[3,2-b]pyrrole hemioxalate represents a convergence of stereochemistry, synthetic utility, and pharmaceutical relevance. Its applications span from neurological drug candidates to catalysis research, making it a compound of enduring interest. As the scientific community continues to explore fragment-based drug design and computational chemistry, this molecule is poised to remain at the forefront of innovation.